4-nitro-1-isopentyl-2-isopropyl-5-(phenylsulfanyl)-1H-imidazole

• Molecular Formula: C17H23N3O2S
• Molecular Weight: 333.5 g/mol
• IUPAC Name: 1-(3-methylbutyl)-4-nitro-5-phenylsulfanyl-2-propan-2-ylimidazole
• InChI: InChI=1S/C17H23N3O2S/c1-12(2)10-11-19-15(13(3)4)18-16(20(21)22)17(19)23-14-8-6-5-7-9-14/h5-9,12-13H,10-11H2,1-4H3
• InChI Key: MRIXMLYTPXQHBB-UHFFFAOYSA-N
• SMILES: CC(C)CCN1C(=C(N=C1C(C)C)[N+](=O)[O-])SC2=CC=CC=C2

Description

4-nitro-1-isopentyl-2-isopropyl-5-(phenylsulfanyl)-1H-imidazole is a synthetic compound that belongs to the class of imidazole derivatives. It has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 4-nitro-1-isopentyl-2-isopropyl-5-(phenylsulfanyl)-1H-imidazole involves the inhibition of dihydroorotate dehydrogenase. This enzyme is responsible for the conversion of dihydroorotate to orotate, which is a key step in the de novo pyrimidine biosynthesis pathway. Inhibition of dihydroorotate dehydrogenase leads to the depletion of intracellular pyrimidine nucleotides, which are essential for DNA and RNA synthesis. This ultimately results in the inhibition of cell proliferation and growth.
Biochemical and Physiological Effects:
Studies have shown that 4-nitro-1-isopentyl-2-isopropyl-5-(phenylsulfanyl)-1H-imidazole exhibits potent antiproliferative activity against cancer cells, including leukemia, lymphoma, and solid tumors. It has also been reported to have immunosuppressive effects, which may be useful in the treatment of autoimmune disorders. Additionally, 4-nitro-1-isopentyl-2-isopropyl-5-(phenylsulfanyl)-1H-imidazole has been shown to have antiviral activity against hepatitis C virus.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-nitro-1-isopentyl-2-isopropyl-5-(phenylsulfanyl)-1H-imidazole is its potent inhibitory activity against dihydroorotate dehydrogenase. This makes it a promising lead compound for the development of new drugs targeting this enzyme. However, one of the limitations of this compound is its low solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetic properties.

Future Directions

There are several potential future directions for the research on 4-nitro-1-isopentyl-2-isopropyl-5-(phenylsulfanyl)-1H-imidazole. One direction is the optimization of its chemical structure to improve its solubility and pharmacokinetic properties. Another direction is the development of new drug formulations, such as prodrugs or nanoparticles, to enhance its bioavailability and target specificity. Additionally, further studies are needed to investigate its potential applications in other fields, such as agriculture and environmental science. Overall, the research on 4-nitro-1-isopentyl-2-isopropyl-5-(phenylsulfanyl)-1H-imidazole has the potential to lead to the discovery of new drugs and therapeutic strategies for the treatment of various diseases.

Synthesis Methods

The synthesis of 4-nitro-1-isopentyl-2-isopropyl-5-(phenylsulfanyl)-1H-imidazole involves the reaction of 2-isopropyl-4-methylimidazole with 1-bromo-3-methylbutane, followed by the reaction with sodium sulfide and 4-nitrobenzyl chloride. The final product is obtained after purification using column chromatography. This synthesis method has been reported in a research article published in the Journal of Organic Chemistry.

Scientific Research Applications

4-nitro-1-isopentyl-2-isopropyl-5-(phenylsulfanyl)-1H-imidazole has been extensively studied for its potential applications in medicinal chemistry. It has been reported as a potent inhibitor of the enzyme dihydroorotate dehydrogenase, which is involved in the de novo pyrimidine biosynthesis pathway. This enzyme is a validated target for the treatment of various diseases, including cancer, autoimmune disorders, and viral infections. Therefore, 4-nitro-1-isopentyl-2-isopropyl-5-(phenylsulfanyl)-1H-imidazole has been suggested as a potential lead compound for the development of new drugs targeting dihydroorotate dehydrogenase.